Cas no 261626-93-1 (ethyl 3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 261626-93-1
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• MDL: MFCD00104750
• CID: 2952087
• PubChem ID: 717055
• Update Time: 2025-04-21

ethyl 3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]恶二唑-5-羧酸,3-(噻吩-2-基)-,乙酯
• Ethyl 3-(2-thienyl)-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-thiophen-2-yl-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-thiophen-2-yl-[1,2,4]oxadiazole-5-carboxylate
• Maybridge3_006714
• HMS1450B04
• STK352170
• IDI1_018101
• ethyl3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-oxadiazole-5-carboxylic acid, 3-(2-thienyl)-, ethyl
• [1,2,4]Oxadiazole-5-carboxylic acid, 3-(thiophen-2-yl)-, ethyl ester
• F1907-2485
• 261626-93-1
• MFCD00104750
• AS-5739
• AKOS001742825
• SR-01000643857-1
• H31505
• ALBB-016363
• 1,2,4-oxadiazole-5-carboxylic acid, 3-(2-thienyl)-, ethyl ester
• JTFIAJRCLMUKEB-UHFFFAOYSA-N
• CCG-54787
• EN300-231611

• MDL： MFCD00104750
• Inchi： 1S/C9H8N2O3S/c1-2-13-9(12)8-10-7(11-14-8)6-4-3-5-15-6/h3-5H,2H2,1H3
• InChI Key： JTFIAJRCLMUKEB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 224.02556330Da
• Monoisotopic Mass: 224.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.5

ethyl 3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylate Security Information

• HazardClass：IRRITANT